7-(2-aminoethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one

• IUPAC Name: 7-(2-aminoethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C8H11N5O/c1-6-10-11-7-8(14)12(3-2-9)4-5-13(6)7/h4-5H,2-3,9H2,1H3
• InChI Key: YNQCNLVUPSCNCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN(C2=O)CCN
• Molecular Formula: C8H11N5O
• Molecular Weight: 193.21 g/mol
• CAS No.: 2090592-14-4

Description

7-(2-aminoethyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one is a useful research compound. Its molecular formula is C8H11N5O and its molecular weight is 193.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Triazole compounds have been identified as potent inhibitors against various bacterial strains, including drug-resistant forms. They act by inhibiting key bacterial enzymes such as DNA gyrase and topoisomerase IV, which are crucial for bacterial DNA replication. The synthesis of triazole-containing hybrids has shown promising broad-spectrum antibacterial activity against clinically significant organisms, including Staphylococcus aureus. These hybrids exhibit dual or multiple mechanisms of action, enhancing their efficacy against resistant strains (Li & Zhang, 2021).

Agricultural Applications

Triazole derivatives have found applications in agriculture, particularly in the production of plant protection products. They are used to manufacture various insecticides, fungicides, plant growth regulators, and retardants. These applications leverage the biological activity of triazole compounds to enhance crop protection and productivity. The use of 3- and 4-substituted amino-1,2,4-triazoles in agriculture highlights the versatility of these compounds in promoting plant health and yield (Nazarov et al., 2021).

Material Science Applications

In the field of material science, triazole derivatives have been explored for the development of heat-resistant polymers, fluorescent products, and ionic liquids. These applications benefit from the chemical stability and functional versatility of triazole compounds, making them suitable for creating materials with desirable properties for use in biotechnology, energy, and applied sciences (Nazarov et al., 2021).